Cas no 33214-35-6 (3-methyl-3-(3-nitrophenyl)butanoic acid)

• Product Name: 3-methyl-3-(3-nitrophenyl)butanoic acid
• CAS No: 33214-35-6
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5931210
• PubChem ID: 71620551
• Update Time: 2025-10-19

3-methyl-3-(3-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(3-nitrophenyl)butanoic acid
• Benzenepropanoic acid, β,β-dimethyl-3-nitro-
• EN300-1868569
• 33214-35-6
• AE-562/43460548

• Inchi： 1S/C11H13NO4/c1-11(2,7-10(13)14)8-4-3-5-9(6-8)12(15)16/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key： QSRSGQNNRKJNJQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)(C1=CC=CC([N+]([O-])=O)=C1)C

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 354.7±17.0 °C(Predicted)
• pka: 4.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids